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Compound of Interest

Compound Name: Adipoyl-d8 chloride

Cat. No.: B1287797 Get Quote

In-Depth Technical Guide: Adipoyl-d8 chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Adipoyl-d8 chloride, focusing on

its chemical identifiers, properties, and common applications in research and development.

Chemical Identity and Properties
Adipoyl-d8 chloride is the deuterated form of Adipoyl chloride, where eight hydrogen atoms

have been replaced with deuterium. This isotopic labeling makes it a valuable tool in various

analytical and research applications, particularly as an internal standard for mass spectrometry.

Below is a summary of its key chemical identifiers and properties:
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Identifier Value

CAS Number 284487-62-3[1][2]

Synonyms Hexanedioyl-d8 chloride

Molecular Formula C₆Cl₂D₈O₂[2]

Molecular Weight 191.08 g/mol [2]

IUPAC Name (Non-deuterated) Hexanedioyl dichloride[3][4][5][6]

Canonical SMILES (Non-deuterated) C(CCC(=O)Cl)CC(=O)Cl[1][4][6][7]

Physicochemical Data
Quantitative data for Adipoyl-d8 chloride is primarily related to its physical state and

properties under specific conditions.

Property Value

Boiling Point 105-107 °C at 2 mmHg[2]

Density 1.313 g/mL at 25 °C[2]

Experimental Protocols and Applications
Adipoyl-d8 chloride is predominantly used as an internal standard in quantitative analysis,

especially in chromatography coupled with mass spectrometry (e.g., GC-MS or LC-MS). The

detailed methodology for its use would be specific to the analyte and matrix being studied. A

general experimental workflow is outlined below.

General Protocol for Use as an Internal Standard:

Preparation of Standard Solutions: A stock solution of Adipoyl-d8 chloride is prepared in a

suitable organic solvent (e.g., acetonitrile, dichloromethane). A series of working standard

solutions are then prepared by serial dilution.
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Sample Preparation: The biological or environmental sample to be analyzed is extracted to

isolate the target analyte (the non-deuterated Adipoyl chloride or a related compound).

Spiking with Internal Standard: A known amount of the Adipoyl-d8 chloride internal

standard solution is added ("spiked") into the sample extract, as well as into the calibration

standards.

Instrumental Analysis: The spiked samples and calibration standards are injected into the

chromatograph. The mass spectrometer is set to monitor for specific mass-to-charge ratios

(m/z) of both the analyte and the deuterated internal standard.

Quantification: The ratio of the peak area of the analyte to the peak area of the internal

standard is calculated. This ratio is then used to determine the concentration of the analyte in

the sample by comparing it to the calibration curve generated from the standards.

The use of a deuterated internal standard like Adipoyl-d8 chloride helps to correct for

variations in sample preparation, injection volume, and instrument response, thereby improving

the accuracy and precision of the quantitative results.

Logical Workflow for Quantitative Analysis
The following diagram illustrates the typical workflow for using Adipoyl-d8 chloride as an

internal standard in a quantitative analytical experiment.
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Workflow for Quantitative Analysis using Adipoyl-d8 chloride
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Caption: Workflow of using a deuterated internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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